Cas no 294662-82-1 (2-Chloro-5-iodo-1,3-dimethylbenzene)

• Product Name: 2-Chloro-5-iodo-1,3-dimethylbenzene
• CAS No: 294662-82-1
• MF: C₈H₈ClI
• MW: 266.51
• CID: 5077572
• Update Time: 2025-10-20

2-Chloro-5-iodo-1,3-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-iodo-1,3-dimethylbenzene

• Inchi： 1S/C8H8ClI/c1-5-3-7(10)4-6(2)8(5)9/h3-4H,1-2H3
• InChI Key： VKCHWBSVSMUZNW-UHFFFAOYSA-N
• SMILES： C1=C(C(=C(C=C1I)C)Cl)C

Additional information on 2-Chloro-5-iodo-1,3-dimethylbenzene

Introduction to 2-Chloro-5-iodo-1,3-dimethylbenzene (CAS No. 294662-82-1) in Modern Chemical Research

2-Chloro-5-iodo-1,3-dimethylbenzene, identified by the chemical identifier CAS No. 294662-82-1, is a significant intermediate in the realm of organic synthesis and pharmaceutical development. This compound, featuring a unique structural arrangement of chloro and iodo substituents on a dimethylbenzene core, has garnered attention due to its versatile reactivity and potential applications in the synthesis of complex molecules.

The molecular structure of 2-Chloro-5-iodo-1,3-dimethylbenzene consists of a benzene ring substituted with two methyl groups at the 1 and 3 positions, a chlorine atom at the 2 position, and an iodine atom at the 5 position. This specific configuration imparts distinct electronic and steric properties, making it a valuable building block for further functionalization. The presence of both halogen atoms enhances its utility in cross-coupling reactions, which are pivotal in constructing biaryl systems—a common motif in many biologically active compounds.

In recent years, the pharmaceutical industry has shown increasing interest in halogenated aromatic compounds due to their role as key intermediates in drug discovery. 2-Chloro-5-iodo-1,3-dimethylbenzene has been explored in the synthesis of various therapeutic agents, including kinase inhibitors and antiviral drugs. Its ability to undergo selective transformations allows for the introduction of additional functional groups, facilitating the construction of more intricate molecular architectures.

One of the most compelling aspects of 2-Chloro-5-iodo-1,3-dimethylbenzene is its participation in palladium-catalyzed cross-coupling reactions. These reactions are fundamental in modern synthetic chemistry, enabling the formation of carbon-carbon bonds under mild conditions. The compound’s iodo and chloro substituents make it an ideal candidate for Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, among others. Such transformations have been leveraged in the preparation of novel heterocyclic compounds, which often exhibit enhanced pharmacological properties.

Recent studies have highlighted the utility of 2-Chloro-5-iodo-1,3-dimethylbenzene in the development of fluorescent probes for biological imaging. The incorporation of halogen atoms into aromatic systems can influence electronic transitions, leading to tunable fluorescence properties. Researchers have utilized derivatives of this compound to develop probes that detect specific biological targets with high sensitivity and selectivity. This application underscores the compound’s importance not only in synthetic chemistry but also in biomedical research.

The synthesis of 2-Chloro-5-iodo-1,3-dimethylbenzene itself is an intriguing challenge that has been addressed through various methodologies. Traditional approaches involve halogenation reactions on pre-functionalized dimethylbenzenes, while more modern techniques employ directed ortho-metalation strategies. These synthetic routes highlight the compound’s significance as a synthetic intermediate and demonstrate the ongoing innovation in organic chemistry.

From a computational chemistry perspective, 2-Chloro-5-iodo-1,3-dimethylbenzene has been studied to understand its electronic structure and reactivity trends. Density functional theory (DFT) calculations have provided insights into how the presence of chloro and iodo substituents affects molecular orbitals and reaction pathways. Such computational studies are essential for guiding experimental efforts and optimizing synthetic strategies.

The environmental impact of using halogenated compounds like 2-Chloro-5-iodo-1,3-dimethylbenzene is also a topic of interest. While these compounds offer numerous synthetic advantages, their disposal must be managed responsibly to minimize ecological harm. Efforts are underway to develop greener alternatives and improve recycling processes for halogenated intermediates, ensuring sustainable practices in chemical manufacturing.

In conclusion,2-Chloro-5-iodo-1,3-dimethylbenzene (CAS No. 294662-82-1) represents a cornerstone in modern chemical research. Its unique structural features enable diverse applications across pharmaceuticals, materials science, and biotechnology. As research continues to uncover new methodologies for its synthesis and utilization,this compound will undoubtedly remain at the forefront of scientific innovation.